Cas no 66295-44-1 (diisopropyl methylphosphonite)

• Product Name: diisopropyl methylphosphonite
• CAS No: 66295-44-1
• MF: C₇H₁₇O₂P
• MW: 164.182443380356
• CID: 963637
• PubChem ID: 6455305
• Update Time: 2025-04-19

diisopropyl methylphosphonite Chemical and Physical Properties

Names and Identifiers

• diisopropyl methylphosphonite
• methyl-di(propan-2-yloxy)phosphane
• bis(1-methylethyl) methylphosphonite
• UNII-C5GC7RS2RS
• O,O-diisopropyl methylphosphonite
• 66295-44-1
• PHOSPHONOUS ACID, P-METHYL-, BIS(1-METHYLETHYL) ESTER
• EINECS 266-302-1
• DTXSID00216508
• BIS(1-METHYLETHYL) P-METHYLPHOSPHONITE
• IIXDCLXRMJQEAM-UHFFFAOYSA-N
• NS00053823
• C5GC7RS2RS
• SCHEMBL2522301

• Inchi： 1S/C7H17O2P/c1-6(2)8-10(5)9-7(3)4/h6-7H,1-5H3
• InChI Key： IIXDCLXRMJQEAM-UHFFFAOYSA-N
• SMILES： P(C)(OC(C)C)OC(C)C

Computed Properties

• Exact Mass: 164.09671
• Monoisotopic Mass: 164.096616
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 73.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 1.6

Experimental Properties

• Boiling Point: 161.7°C at 760 mmHg
• Flash Point: 55.6°C
• PSA: 18.46
• LogP: 2.77810